Cas no 900014-94-0 (9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one)

• Product Name: 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one
• CAS No: 900014-94-0
• MF: C₁₉H₁₆BrNO₄
• MW: 402.238644599915
• CID: 5706017
• PubChem ID: 16413164
• Update Time: 2025-06-15

9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3Y-0088
• 900014-94-0
• 9-(3-bromophenyl)-6,7-dimethoxy-4,9-dihydro-3H-furo[3,4-b]quinolin-1-one
• 9-(3-bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one
• AKOS005090675
• 9-(3-bromophenyl)-6,7-dimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
• Furo[3,4-b]quinolin-1(3H)-one, 9-(3-bromophenyl)-4,9-dihydro-6,7-dimethoxy-
• 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one

• Inchi： 1S/C19H16BrNO4/c1-23-15-7-12-13(8-16(15)24-2)21-14-9-25-19(22)18(14)17(12)10-4-3-5-11(20)6-10/h3-8,17,21H,9H2,1-2H3
• InChI Key： PXQMETDABSBZSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C(C2=CC=CC(Br)=C2)C2C(=O)OCC1=2

Computed Properties

• Exact Mass: 401.02627g/mol
• Monoisotopic Mass: 401.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 534.9±50.0 °C(Predicted)
• pka: 0.12±0.40(Predicted)

Additional information on 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one

Comprehensive Overview of 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one (CAS No. 900014-94-0)

9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one is a complex organic compound with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a furoquinoline core and a 3-bromophenyl substituent, makes it a subject of interest for drug discovery and advanced material applications. Researchers are increasingly exploring its properties due to its structural similarity to bioactive alkaloids and its potential as a building block for heterocyclic compounds.

The compound's CAS No. 900014-94-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such specialized molecules, as they are often used to train machine learning models for molecular property prediction. Questions like "What are the applications of furoquinoline derivatives in medicine?" or "How does bromine substitution affect aromatic systems?" reflect common search queries related to this compound.

From a synthetic chemistry perspective, the dimethoxy groups at positions 6 and 7 contribute to the compound's electronic properties, while the fused ring system offers rigidity valuable for molecular design. These characteristics align with current research priorities in targeted drug delivery and small molecule probes for biological imaging. The compound's photophysical properties are also under investigation for potential use in organic electronics, particularly in light-emitting materials.

Analytical techniques for characterizing 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one typically include HPLC purification, mass spectrometry, and NMR spectroscopy. These methods address quality control challenges that frequently appear in search engine queries about complex heterocycles. The bromine atom's presence enables further cross-coupling reactions, making this compound a versatile intermediate in medicinal chemistry workflows.

Environmental and stability studies of this compound are gaining attention, reflecting broader concerns about green chemistry practices. Researchers are investigating its degradation pathways and developing more sustainable synthesis routes. Such studies respond to growing public interest in eco-friendly chemical production and benign by design methodologies, which frequently appear in contemporary scientific discourse.

In the context of intellectual property, CAS No. 900014-94-0 appears in several patents related to kinase inhibitors and central nervous system therapeutics. This connection to drug development pipelines explains why pharmaceutical companies monitor such compounds closely. The structural features of this molecule align with current fragment-based drug discovery approaches, where small molecular fragments are optimized into lead compounds.

The compound's potential in material science extends to organic semiconductors and photocatalysts, areas experiencing rapid growth due to renewable energy initiatives. Its conjugated system and bromine substituent offer opportunities for polymer functionalization, addressing search trends related to advanced materials design. These applications position the compound at the intersection of chemistry and materials engineering.

Safety considerations for handling 9-(3-Bromophenyl)-6,7-dimethoxy-1H,3H,4H,9H-furo[3,4-b]quinolin-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical hygiene practices are essential, reflecting increased public awareness about laboratory safety standards. This attention to safety protocols aligns with institutional priorities and regulatory requirements in chemical research.